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Compound of Interest

Compound Name: Davercin

Cat. No.: B8055496 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory materials is paramount. This document provides immediate and essential safety and

logistical information for the handling of Davercin, a high-potency semi-synthetic erythromycin.

[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring the integrity of your research.

Understanding Davercin
Davercin's active ingredient is erythromycin cyclic 11,12-carbonate, a macrolide antibiotic.[2]

[3][4] It is effective against a range of Gram-positive and some Gram-negative bacteria by

inhibiting protein synthesis.[5][6] In a laboratory setting, it is handled as a white to off-white

solid powder.[7]

Chemical Identification:

Identifier Value

Chemical Name Erythromycin A cyclic 11,12-carbonate[1]

Synonyms Davercin, Erythromycin Cyclocarbonate[8]

CAS Number 55224-05-0[1]

Molecular Formula C38H65NO14[1]

Molecular Weight 759.92 g/mol [1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

accidental exposure. The following PPE is mandatory when handling Davercin powder.

Recommended PPE for Handling Davercin:

PPE Category Specification Rationale

Hand Protection
Chemical impermeable gloves

(inspected prior to use).[8]
To prevent skin contact.

Eye Protection Safety glasses or goggles.
To protect eyes from dust

particles.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[8]

To prevent inhalation of the

powder.

Body Protection
Wear suitable protective

clothing, such as a lab coat.[8]

To protect skin and personal

clothing from contamination.

Handling and Operational Procedures
Safe handling practices are crucial to minimize the risk of exposure and contamination.

Step-by-Step Handling Protocol:

Ventilation: Always handle Davercin in a well-ventilated area, such as a chemical fume

hood, to avoid the formation of dust and aerosols.[8]

Dispensing: When weighing or transferring the powder, use non-sparking tools and

techniques that minimize dust generation.[8]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[8]

Contamination Prevention: Prevent fire caused by electrostatic discharge.[8] Keep

containers tightly closed when not in use.
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Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is critical.

First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[8]

Eye Contact
Rinse eyes with pure water for at least 15

minutes and consult a doctor.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[8]

Disposal Plan
Proper disposal of Davercin and any contaminated materials is essential to protect the

environment.

Disposal Guidelines:

Unused Product: Unused or unwanted Davercin should not be disposed of in household

garbage or wastewater.[4][9]

Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used to clean

up spills should be collected in a suitable, closed container for disposal.[8]
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Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety department for

specific guidance.

Storage
Proper storage is necessary to maintain the chemical's integrity and prevent accidental release.

Storage Conditions:

Condition Specification

Temperature
Store as a powder at -20°C for up to 3 years.[7]

For other forms, store below 25°C.[10][11]

Container Keep in a tightly closed, suitable container.[8]

Location
Store in a well-ventilated place away from

sources of ignition.[8]

Experimental Workflow Visualization
The following diagram outlines the standard operational workflow for handling Davercin in a

laboratory setting, from preparation to disposal, emphasizing key safety checkpoints.
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Davercin Handling and Safety Workflow
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Caption: Workflow for safe handling of Davercin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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